Cas no 63094-81-5 (L-Asparagine tert-Butyl Ester Hydrochloride)

• Product Name: L-Asparagine tert-Butyl Ester Hydrochloride
• CAS No: 63094-81-5
• MF: C₈H₁₇ClN₂O₃
• MW: 224.685181379318
• CID: 502412
• PubChem ID: 57652553
• Update Time: 2025-06-07

L-Asparagine tert-Butyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Asparagine,1,1-dimethylethyl ester, hydrochloride (1:1)
• L-Asparagine tert-Butyl Ester Hydrochloride
• (S)-tert-butyl 2,4-diamino-4-oxobutanoate hydrochloride
• Boc-L-phenylalaninal
• H-Asn-OtBu · HCl
• H-Asn-OtBu HCl
• H-Asn-Otbu Hydrochloride
• H-Asn-OtBu.HCl
• H-Asn-OtBu�HCl
• H-L-Asn-OtBu*HCl
• L-asparagine T-butyl ester*hydrochloride crystall
• L-Asparagine tert·butyl ester hydrochloride
• tert-butyl (2S)-2,4-diamino-4-oxobutanoate,hydrochloride
• H-ASN-OTBU
• tert-Butyl L-asparaginate hydrochloride
• (S)-Asparagine tert-butyl ester hydrochloride
• DTXSID80584954
• L-Asparagine tert inverted exclamation mark currencybutyl ester hydrochloride
• MFCD00039079
• L-Asparagine tert-butyl ester hydrochloride, >=98.0% (TLC)
• tert-Butyl L-asparaginate--hydrogen chloride (1/1)
• L-aspargine tert-butyl ester hydrochloride
• L-Asparagine, 1,1-dimethylethyl ester, monohydrochloride
• AKOS016001504
• l-asparagine-t-butyl ester hydrochloride
• L-Asparagine tert.butyl ester hydrochloride
• tert-butyl (2S)-2,4-diamino-4-oxobutanoate;hydrochloride
• RXNKCUXXNGWROA-JEDNCBNOSA-N
• L-Asparagine t-butyl ester hydrochloride (H-L-Asn-OtBu.HCl)
• AM81565
• SCHEMBL1807882
• HY-W142123
• CS-0201906
• FD21141
• L-Asn-OtBu⋅HCl
• l-asparagine tertbutyl ester hcl
• 63094-81-5
• AS-48973
• L-Asparagine tert-butyl ester HCl
• TERT-BUTYL (2S)-2-AMINO-3-CARBAMOYLPROPANOATE HYDROCHLORIDE

• MDL： MFCD00039079
• Inchi： 1S/C8H16N2O3.ClH/c1-8(2,3)13-7(12)5(9)4-6(10)11;/h5H,4,9H2,1-3H3,(H2,10,11);1H/t5-;/m0./s1
• InChI Key： RXNKCUXXNGWROA-JEDNCBNOSA-N
• SMILES： Cl.O(C([C@H](CC(N)=O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.09300
• Monoisotopic Mass: 224.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• PSA: 95.41000
• LogP: 1.73340
• Optical Activity: [α]/D +11.5±1.0°, c = 1 in methanol

L-Asparagine tert-Butyl Ester Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Asparagine tert-Butyl Ester Hydrochloride

L-Asparagine tert-Butyl Ester Hydrochloride (CAS No. 63094-81-5): An Overview

L-Asparagine tert-Butyl Ester Hydrochloride (CAS No. 63094-81-5) is a versatile compound that has gained significant attention in the fields of chemical biology and pharmaceutical research. This compound is a derivative of L-asparagine, an essential amino acid, and is characterized by its tert-butyl ester group and hydrochloride salt form. The unique structure of L-Asparagine tert-Butyl Ester Hydrochloride makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of L-Asparagine tert-Butyl Ester Hydrochloride consists of an L-asparagine backbone with a tert-butyl ester group attached to the carboxylic acid moiety, and a hydrochloride salt form to enhance its solubility and stability. This structure provides several key advantages in both synthetic chemistry and biological applications. The tert-butyl ester group acts as a protecting group, preventing premature deprotection during complex synthetic sequences, while the hydrochloride salt form improves the compound's solubility in aqueous solutions, making it suitable for various biological assays.

In recent years, L-Asparagine tert-Butyl Ester Hydrochloride has been extensively studied for its potential applications in drug discovery and development. One of the most notable areas of research involves its use as a building block in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with enhanced stability and bioavailability. Peptidomimetics have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of L-Asparagine tert-Butyl Ester Hydrochloride in the development of novel anticancer agents. The researchers synthesized a series of peptidomimetics using this compound as a key intermediate and found that these molecules exhibited potent antiproliferative activity against several cancer cell lines. The study also demonstrated that the tert-butyl ester group played a crucial role in enhancing the stability and cellular uptake of the peptidomimetics, thereby improving their therapeutic efficacy.

Beyond its applications in drug discovery, L-Asparagine tert-Butyl Ester Hydrochloride has also been explored for its potential use in protein engineering and biocatalysis. The ability to selectively protect and deprotect specific functional groups within complex molecules is essential for designing enzymes with enhanced catalytic properties or for creating fusion proteins with desired functionalities. A study published in Biotechnology and Bioengineering reported the successful use of L-Asparagine tert-Butyl Ester Hydrochloride in the synthesis of engineered enzymes that exhibited improved stability and activity under harsh conditions.

The versatility of L-Asparagine tert-Butyl Ester Hydrochloride extends to its use in chemical biology research as well. In particular, this compound has been utilized in the development of chemical probes for studying protein-protein interactions and post-translational modifications. Chemical probes are small molecules that can selectively bind to specific protein targets, allowing researchers to investigate their biological functions and interactions within living cells. A recent study published in Chemical Science described the synthesis of a series of chemical probes using L-Asparagine tert-Butyl Ester Hydrochloride as a key building block. These probes were shown to effectively label target proteins with high specificity and affinity, providing valuable insights into their roles in cellular processes.

In addition to its synthetic utility, L-Asparagine tert-Butyl Ester Hydrochloride has also been investigated for its potential therapeutic applications. For instance, it has been explored as a prodrug strategy for delivering L-asparagine to target tissues or cells. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. By designing prodrugs based on L-Asparagine tert-Butyl Ester Hydrochloride, researchers aim to improve the pharmacokinetic properties and reduce the side effects associated with traditional L-asparagine therapy.

A study published in Molecular Pharmaceutics evaluated the pharmacokinetic profile of a prodrug derived from L-Asparagine tert-Butyl Ester Hydrochloride. The results showed that this prodrug exhibited enhanced stability in plasma and increased cellular uptake compared to free L-asparagine. Furthermore, the prodrug was effectively converted into L-asparagine within target cells, demonstrating its potential as an improved therapeutic agent for treating diseases where L-asparagine metabolism plays a critical role.

In conclusion, L-Asparagine tert-Butyl Ester Hydrochloride (CAS No. 63094-81-5) is a highly versatile compound with numerous applications in chemical biology, pharmaceutical research, and drug discovery. Its unique chemical structure provides advantages in synthetic chemistry, protein engineering, and therapeutic development. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance as a valuable tool in advancing our understanding of biological processes and developing innovative treatments for various diseases.